Predicting hydration layers on surfaces using deep learning†
Nanoscale Advances Pub Date: 2021-05-06 DOI: 10.1039/D1NA00253H
Abstract
Characterisation of the nanoscale interface formed between minerals and water is essential to the understanding of natural processes, such as biomineralization, and to develop new technologies where function is dominated by the mineral–water interface. Atomic force microscopy offers the potential to characterize solid–liquid interfaces in high-resolution, with several experimental and theoretical studies offering molecular scale resolution by linking measurements directly to water density on the surface. However, the theoretical techniques used to interpret such results are computationally intensive and development of the approach has been limited by interpretation challenges. In this work, we develop a deep learning architecture to learn the solid–liquid interface of polymorphs of calcium carbonate, allowing for the rapid predictions of density profiles with reasonable accuracy.
Recommended Literature
- [1] Use of simple thermal annealing processes to prepare free-standing platinum rods
- [2] A photoionization investigation of small, homochiral clusters of glycidol using circularly polarized radiation and velocity map electron–ion coincidence imaging
- [3] Homogeneous dispersion and enhanced thermal properties of polystyrene-layered double hydroxide nanocomposites prepared by in situ reversible addition–fragmentation chain transfer (RAFT) polymerization†
- [4] Front cover
- [5] Fabrication of reversibly adhesive fluidic devices using magnetism
- [6] Ag containing porous Au structures as highly selective catalysts for glycolate and formate†
- [7] The determination of 4-methyl-2,6-di-t-butyl phenol in liquid paraffin B.P.
- [8] Incoherent inelastic neutron spectra of hydridocarbonyls. Mid-infrared vibrational frequencies for HCo(CO)4
- [9] Photocatalytic dual decarboxylative alkenylation mediated by triphenylphosphine and sodium iodide†
- [10] A simple and efficient fluorescent sensor for histidine†
Journal Name：Nanoscale Advances
Research Products
-
2-Propenoyl chloride,2-fluoro-
CAS no.: 16522-55-7
-
CAS no.: 138344-18-0